Cas no 1440526-55-5 (benzyl 2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxylate)

• Product Name: benzyl 2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxylate
• CAS No: 1440526-55-5
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 5759997
• PubChem ID: 121229254
• Update Time: 2025-06-14

benzyl 2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1440526-55-5
• EN300-12716618
• 2-Methyl-5,7-dihydro-pyrrolo[3,4-d]pyrimidine-6-carboxylic acid benzyl ester
• 2-Methyl-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxylic acid benzyl ester
• DTXSID301124561
• 6H-Pyrrolo[3,4-d]pyrimidine-6-carboxylic acid, 5,7-dihydro-2-methyl-, phenylmethyl ester
• Benzyl 2-methyl-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate
• benzyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate
• benzyl 2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxylate

• Inchi： 1S/C15H15N3O2/c1-11-16-7-13-8-18(9-14(13)17-11)15(19)20-10-12-5-3-2-4-6-12/h2-7H,8-10H2,1H3
• InChI Key： VSFPWRDYSXMTOY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C(=CN=C(C)N=2)C1)=O

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.3Ų

Additional information on benzyl 2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxylate

Comprehensive Overview of Benzyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate (CAS No. 1440526-55-5)

Benzyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate (CAS No. 1440526-55-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolopyrimidine derivative is characterized by its unique molecular structure, which combines a benzyl ester group with a methyl-substituted pyrrolopyrimidine core. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting kinase inhibition and metabolic pathways.

The compound's CAS number 1440526-55-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its pyrrolo[3,4-d]pyrimidine scaffold is analogous to purine bases, enabling interactions with biological targets such as enzymes and receptors. Researchers are increasingly exploring its potential in drug discovery, especially in oncology and inflammation, where kinase inhibitors are highly sought after. Recent studies highlight its role in modulating cell signaling pathways, aligning with the growing demand for targeted therapies.

From a synthetic chemistry perspective, benzyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate offers versatility. The benzyl ester moiety facilitates easy deprotection under mild conditions, making it a preferred choice for prodrug design. This attribute is particularly relevant in the era of precision medicine, where controlled drug release mechanisms are paramount. Additionally, its stability under physiological conditions has spurred interest in formulation development for oral and topical applications.

In the context of green chemistry, the compound's synthetic routes are being optimized to reduce waste and energy consumption. This aligns with global trends toward sustainable pharmaceutical manufacturing. Analytical techniques such as HPLC and LC-MS are routinely employed to ensure high purity, addressing the stringent quality standards of regulatory bodies like the FDA and EMA. The compound's chromatographic behavior and mass spectral data are well-documented, aiding in its identification and quantification.

Beyond pharmaceuticals, benzyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate has potential applications in material science. Its conjugated system and aromaticity make it a candidate for organic electronics, such as OLEDs and sensors. This interdisciplinary appeal underscores its relevance in both life sciences and advanced technologies. As research progresses, its role in multi-target drug design and combinatorial chemistry continues to expand.

For researchers sourcing this compound, platforms like ChemSpider and PubChem provide detailed physicochemical data, including solubility and logP values. These resources are indispensable for structure-activity relationship (SAR) studies. Furthermore, the compound's patent landscape reveals its inclusion in several proprietary formulations, reflecting its commercial viability. As the demand for novel heterocycles grows, CAS 1440526-55-5 remains a focal point in innovation.

In summary, benzyl 2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate exemplifies the intersection of chemistry and biology. Its multifaceted applications—from drug development to functional materials—highlight its importance in modern science. With ongoing advancements in computational chemistry and high-throughput screening, its full potential is yet to be realized, making it a compound of enduring interest.